Cas no 635316-53-9 (Ethyl 2-(bromomethyl)-6-methylbenzoate)

• Product Name: Ethyl 2-(bromomethyl)-6-methylbenzoate
• CAS No: 635316-53-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 3168370
• PubChem ID: 10467632
• Update Time: 2025-07-23

Ethyl 2-(bromomethyl)-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(bromomethyl)-6-methylbenzoate
• 635316-53-9
• Ethyl 2-(bromomethyl)-6-methylbenzoate
• SCHEMBL5693160

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)10-8(2)5-4-6-9(10)7-12/h4-6H,3,7H2,1-2H3
• InChI Key： BMGDGLWEQSMQIS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1C(=O)OCC

Computed Properties

• Exact Mass: 256.00989Da
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-(bromomethyl)-6-methylbenzoate

Ethyl 2-(bromomethyl)-6-methylbenzoate (CAS No: 635316-53-9) in Modern Chemical Research and Pharmaceutical Development

Ethyl 2-(bromomethyl)-6-methylbenzoate, identified by the CAS number 635316-53-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This ester derivative of benzoic acid features a bromomethyl substituent at the 2-position and a methyl group at the 6-position, making it a versatile intermediate in the synthesis of more complex molecules. The unique structural properties of this compound have garnered attention in recent years due to its potential applications in drug discovery and material science.

The bromomethyl functional group in Ethyl 2-(bromomethyl)-6-methylbenzoate is particularly noteworthy, as it serves as a reactive handle for further functionalization. This reactivity has been exploited in various synthetic pathways, enabling the construction of intricate molecular frameworks. In pharmaceutical research, such functional groups are often utilized to introduce specific pharmacophores or to facilitate cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

Recent studies have highlighted the utility of Ethyl 2-(bromomethyl)-6-methylbenzoate in the synthesis of bioactive molecules. For instance, researchers have employed this compound to develop new derivatives with potential antimicrobial and anti-inflammatory properties. The benzoate moiety, a common feature in many pharmacologically active compounds, contributes to the overall stability and bioavailability of these derivatives. Additionally, the presence of both bromomethyl and methyl substituents allows for diverse chemical modifications, making it an attractive scaffold for medicinal chemists.

In material science, Ethyl 2-(bromomethyl)-6-methylbenzoate has been explored for its role in polymer synthesis and surface modification. The bromomethyl group can participate in polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers may find applications in coatings, adhesives, and other industrial materials where specific chemical functionalities are required. Furthermore, the compound's ability to undergo cross-coupling reactions has been leveraged to modify surfaces with desired chemical groups, enhancing material performance in various applications.

The synthesis of Ethyl 2-(bromomethyl)-6-methylbenzoate typically involves the bromination of ethyl 2-methylbenzoate followed by esterification. This synthetic route is well-documented and has been optimized for high yield and purity. The availability of this compound from reputable chemical suppliers ensures that researchers can access high-quality starting materials for their investigations. As interest in sustainable chemistry grows, efforts have been made to develop greener synthetic methods for this compound, reducing waste and minimizing environmental impact.

In conclusion, Ethyl 2-(bromomethyl)-6-methylbenzoate (CAS No: 635316-53-9) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow further. The ongoing development of innovative synthetic methodologies will continue to enhance its accessibility and utility across various scientific disciplines.